Cas no 2101517-28-4 (1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 2101517-28-4
• MF: C₁₉H₃₁BN₂O₂Si
• MW: 358.358145952225
• CID: 6330853
• PubChem ID: 155973758
• Update Time: 2025-07-24

1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-6732117
• 2101517-28-4
• 1-(tert-Butyldimethylsilyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C19H31BN2O2Si/c1-17(2,3)25(8,9)22-13-15(14-11-10-12-21-16(14)22)20-23-18(4,5)19(6,7)24-20/h10-13H,1-9H3
• InChI Key： WHHAUVHXQBEWKE-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)N1C=C(B2OC(C)(C)C(C)(C)O2)C2=CC=CN=C12

Computed Properties

• Exact Mass: 358.2247849g/mol
• Monoisotopic Mass: 358.2247849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Additional information on 1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine

Introduction to 1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2101517-28-4)

1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine, identified by its CAS number 2101517-28-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of a tert-butyldimethylsilyl (TBS) group and a tetramethyl-1,3,2-dioxaborolan-2-yl substituent, make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal research.

The pyrrolo[2,3-b]pyridine core is a heterocyclic aromatic system that has been extensively studied due to its resemblance to the imidazopyridine scaffold found in many bioactive molecules. This structural motif is frequently employed in the design of small-molecule inhibitors targeting various biological pathways. The introduction of boron-containing groups, such as the tetramethyl-1,3,2-dioxaborolan-2-yl moiety, enhances the compound's utility in cross-coupling reactions, which are fundamental to modern synthetic methodologies. These reactions allow for the efficient construction of complex molecular architectures, enabling chemists to access novel derivatives with tailored properties.

Recent advancements in pharmaceutical research have highlighted the importance of boronic acid derivatives in drug discovery. The tetramethyl-1,3,2-dioxaborolan-2-yl group serves as a versatile handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used to form carbon-carbon bonds under mild conditions. This capability is particularly valuable in the synthesis of biaryl structures, which are prevalent in many pharmacologically active compounds. The stability provided by the tert-butyldimethylsilyl (TBS) protecting group ensures that reactive functionalities are preserved during synthetic manipulations, allowing for selective modifications at other positions within the molecule.

The compound's potential applications extend to the development of novel therapeutic agents. Pyrrolopyridine derivatives have been implicated in various biological processes, including enzyme inhibition and receptor binding. For instance, some analogs have shown promise as kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The presence of both electron-withdrawing and electron-donating groups in 1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine allows for fine-tuning of its electronic properties, which can be leveraged to optimize binding affinity and selectivity.

Incorporating this compound into drug discovery pipelines requires a thorough understanding of its reactivity and compatibility with existing synthetic strategies. The TBS group provides excellent stability under a wide range of conditions but must be selectively removed when further functionalization is desired. Methods such as fluoride-mediated deprotection or acidic hydrolysis can be employed to achieve this goal. Meanwhile, the boronic ester functionality can be transformed into other boronic acid derivatives through hydrolysis or oxidation processes, broadening its synthetic utility.

Current research trends indicate that pyrrolopyridine-based scaffolds continue to be a fertile ground for innovation. Studies have demonstrated their efficacy in modulating protein-protein interactions and disrupting pathogenic mechanisms. The ability to rapidly modify these structures using cross-coupling techniques allows for high-throughput screening campaigns aimed at identifying lead compounds with desired pharmacological profiles. The versatility of 1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine makes it an indispensable tool in such endeavors.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the pyrrolopyridine core through cyclization reactions followed by selective functionalization at the 3-position using organoboron reagents. The introduction of the tetramethyl-1,3,2-dioxaborolan-2-yl group typically proceeds via halogen-metal exchange followed by coupling with a halogenated precursor under palladium catalysis. Subsequent protection of reactive sites with a tert-butyldimethylsilyl group ensures that subsequent transformations do not interfere with sensitive functionalities.

Advances in computational chemistry have further accelerated the development of novel pyrrolopyridine derivatives like this one. Molecular modeling techniques can predict binding modes and affinity for target proteins with remarkable accuracy, guiding medicinal chemists in optimizing lead structures. Additionally，the integration of machine learning algorithms has enabled rapid de novo design of candidate molecules based on known bioactive templates. This approach has significantly reduced the time required to identify promising candidates for experimental validation.

The role of boron-containing compounds in pharmaceutical development cannot be overstated. Beyond their utility as cross-coupling reagents, tetramethylborate esters offer unique advantages due to their stability and compatibility with diverse reaction conditions. These properties make them ideal candidates for large-scale synthesis and industrial applications where reliability is paramount. As research continues to uncover new biological functions associated with pyrrolopyridines, 1-(tert-butyldimethylsilyl)-3-(tetramethyl-1,3，